Cas no 2877709-15-2 (N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}cyclopropanecarboxamide)

• Product Name: N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}cyclopropanecarboxamide
• CAS No: 2877709-15-2
• MF: C₁₇H₁₉F₂N₃OS
• MW: 351.414069414139
• CID: 5308784
• PubChem ID: 165433214
• Update Time: 2025-07-09

N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-Fluoro-1-(4-fluoro-2-benzothiazolyl)-4-piperidinyl]methyl]cyclopropanecarboxamide
• N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}cyclopropanecarboxamide
• F6822-3150
• 2877709-15-2
• AKOS040887232

• Inchi： 1S/C17H19F2N3OS/c18-12-2-1-3-13-14(12)21-16(24-13)22-8-6-17(19,7-9-22)10-20-15(23)11-4-5-11/h1-3,11H,4-10H2,(H,20,23)
• InChI Key： IFDSFFJMKDWSQH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CCC(CNC(C2CC2)=O)(CC1)F)F

Computed Properties

• Exact Mass: 351.12168974g/mol
• Monoisotopic Mass: 351.12168974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.49±0.20(Predicted)

Additional information on N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}cyclopropanecarboxamide

Professional Introduction to N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methylcyclopropanecarboxamide] and CAS No. 2877709-15-2

N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methylcyclopropanecarboxamide], identified by the CAS number 2877709-15-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of fluorine atoms and a cyclopropane ring in its molecular structure suggests that it may exhibit enhanced metabolic stability and binding affinity, which are critical factors in drug design.

The compound's core structure consists of a piperidine ring substituted with a 1,3-benzothiazole moiety, further modified with a fluoro group. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The benzothiazole scaffold is well-known for its pharmacological significance, having been incorporated into numerous drugs that target various diseases, including cancer and infectious disorders. The introduction of fluorine atoms into this scaffold can modulate electronic properties and influence interactions with biological targets, making it a valuable tool for medicinal chemists.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methylcyclopropanecarboxamide] has shown promise in this area due to its ability to interact with specific PPIs. Such interactions are crucial for many biological processes, and targeting them has emerged as a viable strategy for treating complex diseases. Preliminary studies indicate that this compound can disrupt or stabilize specific PPIs, potentially leading to therapeutic benefits.

The cyclopropane ring in the molecular structure of N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methylcyclopropanecarboxamide] is another key feature that contributes to its unique properties. Cyclopropane derivatives are known for their ability to enhance binding affinity due to their rigid structure, which can improve the fit between the molecule and its target. This rigidity can also increase metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make cyclopropane-containing compounds attractive candidates for drug development.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates like N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methylcyclopropanecarboxamide]. These methods leverage large datasets and machine learning algorithms to predict binding affinities and other pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further investigation. N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]methylcyclopropanecarboxamide] has been identified as a promising candidate through such approaches, warranting further experimental validation.

The synthesis of N-{[4-fluoro-1-(4-fluoro-1,3-benzothiazol-2-yl)piperidin-4-yli...